Cas no 730971-45-6 (4-bromo-2-chloro-1-isocyanobenzene)

4-Bromo-2-chloro-1-isocyanobenzene is a halogenated aryl isocyanate compound commonly used as a versatile intermediate in organic synthesis and pharmaceutical applications. Its distinct reactive isocyanato group (–N=C=O) enables efficient participation in cycloaddition, polymerization, and nucleophilic addition reactions, making it valuable for constructing heterocyclic frameworks and functionalized aromatic systems. The bromo and chloro substituents enhance its utility in further functionalization via cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig). This compound exhibits high purity and stability under controlled conditions, ensuring reliable performance in research and industrial settings. Its structural features make it particularly useful in medicinal chemistry for the development of bioactive molecules and advanced materials. Proper handling is required due to its moisture sensitivity.

4-bromo-2-chloro-1-isocyanobenzene structure

730971-45-6 structure

Product Name:4-bromo-2-chloro-1-isocyanobenzene

CAS No:730971-45-6

MF:C₇H₃BrClN

MW:216.462419748306

CID:977797

PubChem ID:2756895

Update Time:2025-06-09

4-bromo-2-chloro-1-isocyanobenzene Chemical and Physical Properties

Names and Identifiers

- 4-BROMO-2-CHLOROPHENYLISOCYANIDE
- 4-bromo-2-chloro-1-isocyanobenzene
- 4-bromo-2-chlorphenylisocyanide
- DTXSID50373615
- 730971-45-6
- EN300-1176933
- AKOS015959243
- SCHEMBL13303832
- MDL： MFCD04117617
- Inchi： 1S/C7H3BrClN/c1-10-7-3-2-5(8)4-6(7)9/h2-4H
- InChI Key： LGEHQADFMJPXKP-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)Cl)[N+]#[C-]

Computed Properties

Exact Mass: 214.91400
Monoisotopic Mass: 214.91374g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 4.4Å²

Experimental Properties

PSA: 0.00000
LogP: 2.88400

4-bromo-2-chloro-1-isocyanobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Fluorochem	021242-1g	4-Bromo-2-chlorophenylisocyanide	730971-45-6	1g	￡312.00	2022-03-01
Enamine	EN300-1176933-50mg	4-bromo-2-chloro-1-isocyanobenzene	730971-45-6	50mg	$587.0	2023-10-03
Enamine	EN300-1176933-100mg	4-bromo-2-chloro-1-isocyanobenzene	730971-45-6	100mg	$615.0	2023-10-03
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Enamine	EN300-1176933-1000mg	4-bromo-2-chloro-1-isocyanobenzene	730971-45-6	1000mg	$699.0	2023-10-03
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Enamine	EN300-1176933-5000mg	4-bromo-2-chloro-1-isocyanobenzene	730971-45-6	5000mg	$2028.0	2023-10-03
Enamine	EN300-1176933-10000mg	4-bromo-2-chloro-1-isocyanobenzene	730971-45-6	10000mg	$3007.0	2023-10-03
Enamine	EN300-1176933-1.0g	4-bromo-2-chloro-1-isocyanobenzene	730971-45-6	1g	$0.0	2023-06-08